2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile

• Molecular Formula: C10H8FNO
• Molecular Weight: 177.17 g/mol
• IUPAC Name: 2-fluoro-5-(1-oxopropan-2-yl)benzonitrile
• InChI: InChI=1S/C10H8FNO/c1-7(6-13)8-2-3-10(11)9(4-8)5-12/h2-4,6-7H,1H3
• InChI Key: MZPLEFJMXCGPBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C=O)C1=CC(=C(C=C1)F)C#N

Description

2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile is a useful research compound. Its molecular formula is C10H8FNO and its molecular weight is 177.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of compound methyl 2-(3-cyano-4-fluorophenyl)propanoate (50 mg, 0.24 mmol) in 5 mL of anhydrous THF was cooled to 0° C. and then added DIBAL-H (0.3 mmol) was added. The mixture was warmed to ambient temperature and stirred at ambient temperature for 1.5 hours. The reaction was quenched with water, extracte with EtOAc. The organic layer was washed with saturated chloride, dried over anhydrous sodium sulfate and concentrated. The 2-fluoro-5-(1-oxopropan-2-yl)benzonitrile was used for next step without purification.